2-Chloro-N-methylnicotinamide
Overview
Description
2-Chloro-N-methylnicotinamide is a chemical compound with the molecular formula C7H7ClN2O . It has a molecular weight of 170.6 .
Molecular Structure Analysis
The InChI code for this compound is1S/C7H7ClN2O/c1-9-7(11)5-3-2-4-10-6(5)8/h2-4H,1H3,(H,9,11)
. This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 170.6 .Scientific Research Applications
Biochemical Applications
- NMN has been extensively studied in the context of biochemical processes. It is identified as a major excretion product derived from the metabolism of nicotinic acid in humans and animals, playing a significant role in biological systems (Carpenter & Kodicek, 1950).
Pharmacological Properties
- NMN demonstrates notable pharmacological activities, including anti-inflammatory and antithrombotic actions. It has potential therapeutic applications in treating various diseases and disorders due to its chemical stability and tolerance in the human body (Gebicki et al., 2003).
Clinical Applications
- In clinical settings, NMN has shown efficacy in improving insulin sensitivity, suggesting a potential role in managing insulin resistance and type 2 diabetes. It has been observed that NMN expression in white adipose tissue and plasma concentration correlates with insulin resistance in humans (Kannt et al., 2015).
- Furthermore, NMN exhibits protective effects on vascular endothelium, which could be beneficial in conditions like diabetes and hypertriglyceridemia. It increases prostacyclin levels, an important factor in vascular health (Przygodzki et al., 2010).
Molecular and Cellular Research
- On a molecular level, NMN has been studied for its effects on DNA synthesis and cell proliferation, highlighting its physiological role in cell growth regulation (Hoshino et al., 1982).
- NMN also plays a role in the modulation of endothelial function, impacting nitric oxide production and endothelium-dependent vasorelaxation in human blood vessels. This effect is significant for understanding cardiovascular health and disease (Domagala et al., 2012).
Mechanism of Action
While specific mechanisms of action for 2-Chloro-N-methylnicotinamide are not detailed in the search results, it’s suggested that binding to ergosterol on the fungal plasma membrane is a likely mechanism of action, along with possible inhibition of DNA synthesis through the inhibition of thymidylate synthase .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
It is known that nicotinamide and its metabolites play a significant role in various biochemical reactions . They are involved in controlling methylation potential, impacting DNA and histone epigenetic modification .
Cellular Effects
Nicotine, a related compound, has been shown to influence mitochondrial function both in vitro and in vivo . For example, upon nicotine treatment, the co-localization of mitochondria with microtubules decreased, indicative of the dissociation of mitochondria from microtubules .
Molecular Mechanism
It is known that nicotinamide and its metabolites can affect various mitochondrial activities
Temporal Effects in Laboratory Settings
It is known that the compound is usually shipped within 2 business days .
Dosage Effects in Animal Models
A related compound, N-methylnicotinamide, has been shown to increase skin vascular permeability in rats .
Metabolic Pathways
It is known that nicotinamide N-methyltransferase (NNMT) is a metabolic enzyme involved in controlling methylation potential, impacting DNA and histone epigenetic modification .
Properties
IUPAC Name |
2-chloro-N-methylpyridine-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClN2O/c1-9-7(11)5-3-2-4-10-6(5)8/h2-4H,1H3,(H,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVRKRDJKETWGRR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=C(N=CC=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20484540 | |
Record name | 2-Chloro-N-methylnicotinamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20484540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
52943-20-1 | |
Record name | 2-Chloro-N-methylnicotinamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20484540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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